Cas no 2060037-58-1 (8-(4-bromophenyl)-6-azaspiro3.4octan-5-one)

• Product Name: 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one
• CAS No: 2060037-58-1
• MF: C₁₃H₁₄BrNO
• MW: 280.16036272049
• MDL: MFCD30487310
• CID: 5163737
• PubChem ID: 137702360
• Update Time: 2025-10-30

8-(4-bromophenyl)-6-azaspiro3.4octan-5-one Chemical and Physical Properties

Names and Identifiers

• 6-Azaspiro[3.4]octan-5-one, 8-(4-bromophenyl)-
• 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one

• MDL： MFCD30487310
• Inchi： 1S/C13H14BrNO/c14-10-4-2-9(3-5-10)11-8-15-12(16)13(11)6-1-7-13/h2-5,11H,1,6-8H2,(H,15,16)
• InChI Key： JBSYYYLHZJKFFK-UHFFFAOYSA-N
• SMILES： C1C2(C(C3=CC=C(Br)C=C3)CNC2=O)CC1

Additional information on 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one

Professional Introduction to Compound with CAS No. 2060037-58-1 and Product Name: 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one

The compound with the CAS number 2060037-58-1 and the product name 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, characterized by its unique azaspiro framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromophenyl substituent further enhances its utility as a versatile intermediate in synthetic chemistry, enabling diverse modifications and functionalizations.

Recent research in the domain of heterocyclic chemistry has highlighted the importance of spirocyclic compounds in drug discovery. Spiro compounds, by virtue of their rigid and stable molecular architecture, often exhibit enhanced binding affinity and metabolic stability compared to their acyclic counterparts. The 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one derivative exemplifies this trend, showcasing a promising scaffold for the design of bioactive molecules.

The azaspiro core of this compound is particularly noteworthy, as it integrates nitrogen heterocycles with spirocyclic motifs, a combination that has been shown to improve pharmacokinetic properties and target specificity. Studies have demonstrated that such structures can modulate various biological pathways, making them attractive candidates for treating a range of diseases, including neurological disorders and inflammatory conditions. The bromophenyl moiety further contributes to the compound's chemical diversity, allowing for selective cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In the context of modern drug development, computational modeling and high-throughput screening have become indispensable tools for identifying lead compounds. The 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one scaffold has been subjected to rigorous virtual screening protocols to evaluate its interaction with biological targets. Preliminary results indicate strong binding potential with enzymes implicated in cancer progression and infectious diseases, suggesting its utility as a starting point for structure-based drug design.

The synthesis of this compound involves multi-step organic transformations that highlight the ingenuity of synthetic chemists in navigating complex reaction pathways. The spirocyclic formation is achieved through carefully orchestrated cyclization reactions, while the introduction of the 4-bromophenyl group requires precise control over regioselectivity and reaction conditions. Advances in catalytic systems have enabled more efficient and scalable production methods, reducing the environmental footprint of such syntheses.

From a medicinal chemistry perspective, the 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one derivative offers a rich platform for derivatization. Functional groups adjacent to the spiro center can be modified to fine-tune physicochemical properties such as solubility, permeability, and bioavailability. This flexibility is crucial for optimizing drug-like characteristics according to Lipinski's Rule of Five or other pharmacokinetic principles.

Recent publications have begun to explore the pharmacological profile of related spirocyclic compounds, providing insights into their mechanism of action and therapeutic relevance. For instance, analogs with similar scaffolds have shown efficacy in preclinical models of pain modulation and neuroprotection. The 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one compound is being investigated under similar frameworks, with initial data suggesting promising results in vitro.

The integration of machine learning techniques into drug discovery workflows has accelerated the process of identifying promising candidates from large chemical libraries. Predictive models trained on experimental data have been employed to forecast biological activity, helping researchers prioritize compounds like 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one for further validation studies. This synergy between experimental chemistry and computational biology underscores the interdisciplinary nature of contemporary pharmaceutical research.

In conclusion, the compound with CAS number 2060037-58-1 and its product name 8-(4-bromophenyl)-6-azaspiro3.4octan-5-one represents a compelling example of how structural innovation can drive therapeutic breakthroughs. Its unique combination of features—such as the azaspiro core and bromophenyl substituent—makes it a valuable asset in medicinal chemistry research. As ongoing studies continue to elucidate its pharmacological properties and synthetic versatility, this compound is poised to play a pivotal role in future drug development efforts.